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Compound of Interest

Compound Name: Epelmycin D

Cat. No.: B15579798 Get Quote

A comprehensive search of available scientific literature and chemical databases has revealed

no specific data for a compound identified as "Epelmycin D." The search results consistently

redirect to information pertaining to Epelmycin A, a closely related anthracycline antibiotic.

It is possible that "Epelmycin D" is a less common or newly identified member of the

epelmycin family for which data has not yet been publicly disseminated. Alternatively, it may be

a synonym not widely indexed, or the query may contain a typographical error.

Given the absence of specific information for Epelmycin D, this guide will proceed by

presenting the available data for the well-characterized analogue, Epelmycin A, as a reference

point for researchers, scientists, and drug development professionals. It is crucial to note that

while structurally similar, the physicochemical and stability properties of Epelmycin D may

differ from those of Epelmycin A.

Physicochemical Properties of Epelmycin A
The known physicochemical properties of Epelmycin A are summarized in the table below. This

information is primarily derived from computational models and database entries, and

experimental data for some properties remains limited.
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Property Value Source

Molecular Formula C₄₂H₅₃NO₁₅ PubChem

Molecular Weight 811.9 g/mol PubChem[1]

Appearance Not Reported

Melting Point Not Reported

Solubility Not Reported

pKa Not Reported

LogP Not Reported

Stability Profile of Epelmycin A
Detailed experimental stability data for Epelmycin A is not readily available in the public

domain. However, general principles of anthracycline stability can be applied to infer its likely

behavior under various conditions. Anthracyclines are known to be sensitive to pH, light, and

oxidative conditions.

General Stability Considerations for Anthracyclines:

pH Stability: Glycosidic linkages in anthracyclines are susceptible to hydrolysis under acidic

conditions, leading to the cleavage of the sugar moieties and loss of biological activity. They

are generally more stable in neutral to slightly acidic pH.

Photostability: Exposure to light, particularly UV radiation, can lead to photodegradation of

the anthracycline chromophore, resulting in a loss of potency and the formation of

degradation products.

Oxidative Stability: The hydroquinone moiety in the anthracycline structure is susceptible to

oxidation, which can be catalyzed by metal ions.

Experimental Protocols for Physicochemical and
Stability Analysis
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While specific protocols for Epelmycin D are unavailable, standard methodologies for

characterizing and assessing the stability of complex natural products like anthracyclines would

be employed.

Workflow for Physicochemical Characterization
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Isolation & Purification

Structural Elucidation

Property Determination

Isolation Purification
Crude Extract

NMR Spectroscopy
(1H, 13C, 2D)Pure Compound

Mass Spectrometry
(HRMS, MS/MS)Pure Compound

UV-Vis SpectroscopyPure Compound

IR SpectroscopyPure Compound

Melting Point
Apparatus

Pure Compound

Solubility Assays
(various solvents)

Pure Compound

Potentiometric
Titration

Pure Compound
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Stress Conditions

Analysis

Outcome

Acid Hydrolysis
(e.g., 0.1 M HCl)

HPLC-UV/DAD

Stressed Samples

Base Hydrolysis
(e.g., 0.1 M NaOH)

Stressed Samples

Oxidation
(e.g., 3% H2O2)

Stressed Samples

Thermal Stress
(e.g., 60°C)

Stressed Samples

Photolytic Stress
(UV/Vis light)

Stressed Samples

LC-MS

Peak Purity & Identification

Development of
Stability-Indicating Method

Identification of
Degradation Pathways

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15579798#epelmycin-d-physicochemical-properties-
and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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